![molecular formula C14H18N2O3 B258148 5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione](/img/structure/B258148.png)
5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione, also known as NSC 93996, is a chemical compound that has been studied for its potential as an anticancer agent. It belongs to the class of imidazolidine-2,4-dione derivatives, which have been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of 5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione in cancer cells is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival.
Biochemical and Physiological Effects
In addition to its anticancer activity, this compound has also been found to exhibit other biochemical and physiological effects. For example, it has been shown to have antioxidant activity, which may be beneficial in preventing oxidative damage to cells. It has also been found to inhibit the activity of certain enzymes involved in inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione in lab experiments is its potential as an anticancer agent. Its ability to induce apoptosis in cancer cells makes it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in cancer therapy.
Future Directions
There are several future directions for research on 5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione. One area of interest is its potential as a therapeutic agent for other diseases besides cancer, such as inflammation and neurodegenerative disorders. Another direction is to investigate its mechanism of action in more detail, which may lead to the development of more effective therapies. Additionally, further studies are needed to explore the safety and toxicity of this compound in vivo.
Synthesis Methods
The synthesis of 5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione has been described in the literature. One method involves the reaction of 4-(3-methylbutoxy)benzaldehyde with ethyl glycinate hydrochloride in the presence of sodium ethoxide, followed by cyclization with acetic anhydride and sodium acetate.
Scientific Research Applications
Several studies have investigated the potential of 5-[4-(3-Methylbutoxy)phenyl]imidazolidine-2,4-dione as an anticancer agent. In one study, it was found to inhibit the growth of human colon cancer cells by inducing apoptosis, or programmed cell death. Another study demonstrated its ability to inhibit the migration and invasion of breast cancer cells.
properties
Molecular Formula |
C14H18N2O3 |
---|---|
Molecular Weight |
262.3 g/mol |
IUPAC Name |
5-[4-(3-methylbutoxy)phenyl]imidazolidine-2,4-dione |
InChI |
InChI=1S/C14H18N2O3/c1-9(2)7-8-19-11-5-3-10(4-6-11)12-13(17)16-14(18)15-12/h3-6,9,12H,7-8H2,1-2H3,(H2,15,16,17,18) |
InChI Key |
NJNLELAIPSFDOI-UHFFFAOYSA-N |
SMILES |
CC(C)CCOC1=CC=C(C=C1)C2C(=O)NC(=O)N2 |
Canonical SMILES |
CC(C)CCOC1=CC=C(C=C1)C2C(=O)NC(=O)N2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.